Cas no 5402-69-7 (propyl 3-(ethylsulfanyl)propanoate)

• Product Name: propyl 3-(ethylsulfanyl)propanoate
• CAS No: 5402-69-7
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 939493
• PubChem ID: 222486
• Update Time: 2025-04-19

propyl 3-(ethylsulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• propyl 3-(ethylsulfanyl)propanoate
• propyl 3-ethylsulfanylpropanoate
• 5402-69-7
• DTXSID40278625
• NSC8534
• NSC-8534
• SCHEMBL17371400

• Inchi： 1S/C8H16O2S/c1-3-6-10-8(9)5-7-11-4-2/h3-7H2,1-2H3
• InChI Key： IDFKQOMCLOEQBB-UHFFFAOYSA-N
• SMILES： S(CC)CCC(=O)OCCC

Computed Properties

• Exact Mass: 176.08718
• Monoisotopic Mass: 176.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 239.9°C at 760 mmHg
• Flash Point: 99.2°C
• Refractive Index: 1.461
• PSA: 26.3
• LogP: 2.08280